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Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421

In-Depth Technical Guide: 6-
(Methoxycarbonyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-(Methoxycarbonyl)nicotinic acid is a pyridine derivative that serves as a crucial
intermediate in the synthesis of a variety of organic molecules, particularly in the
pharmaceutical and agrochemical industries. Its bifunctional nature, possessing both a
carboxylic acid and a methyl ester group, allows for versatile chemical modifications, making it
a valuable building block for the development of novel compounds with potential biological
activities. This guide provides a comprehensive overview of the molecular characteristics,
synthesis, and potential applications of 6-(Methoxycarbonyl)nicotinic acid.

Molecular and Physicochemical Properties

6-(Methoxycarbonyl)nicotinic acid is a solid at room temperature and should be stored at 2-
8°C.[1]
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Property Value Source

Molecular Formula CsH7NOa4 [L1121[31[4115]

Molecular Weight 181.145 g/mol [1][2]

CAS Number 17874-76-9 [21[3]

MDL Number MFCD09702182 [1]
Synthesis

While a specific, detailed experimental protocol for the synthesis of 6-
(Methoxycarbonyl)nicotinic acid is not readily available in peer-reviewed literature, its
structure suggests a logical synthetic pathway originating from pyridine-2,5-dicarboxylic acid.
The general approach would involve the selective mono-esterification of the dicarboxylic acid.

A plausible synthetic workflow is outlined below. This represents a general approach, and
optimization of reaction conditions would be necessary to achieve high yields and purity.
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General Synthetic Workflow for 6-(Methoxycarbonyl)nicotinic Acid

Pyridine-2,5-dicarboxylic acid

.g., formation of an ortho-ester

Protection of one carboxylic acid group

Methanol, Acid catalyst

Esterification of the unprotected carboxylic acid

.g., mild acidic hydrolysis

Deprotection

6-(Methoxycarbonyl)nicotinic acid

Click to download full resolution via product page

Caption: A potential synthetic pathway for 6-(Methoxycarbonyl)nicotinic acid.

Applications in Research and Development

6-(Methoxycarbonyl)nicotinic acid is primarily utilized as an intermediate in the synthesis of
more complex molecules.[1] Its ester functionality provides a site for various chemical
transformations, making it a key component in the development of nicotinic acid derivatives
with potential therapeutic applications.[1] These derivatives are often explored for their activity
in targeting central nervous system (CNS) disorders and inflammatory conditions.[1]
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In the agrochemical sector, this compound serves as a precursor for the creation of novel
herbicides and plant growth regulators.[1]

Biological Context and Potential Signaling
Pathways

Currently, there is a lack of direct research on the specific biological activities or the role of 6-
(Methoxycarbonyl)nicotinic acid in signaling pathways. However, its structural relationship to
nicotinic acid (Niacin, Vitamin B3) suggests that its derivatives could potentially interact with
pathways modulated by nicotinic acid.

Nicotinic acid is known to exert its effects through various mechanisms, including:

o Lipid Metabolism: Nicotinic acid is well-documented for its ability to modulate lipid profiles. It
reduces the synthesis of low-density lipoprotein (LDL) and very-low-density lipoprotein
(VLDL) cholesterol and triglycerides, while increasing high-density lipoprotein (HDL)
cholesterol.

o G-protein Coupled Receptors: The effects of nicotinic acid are partly mediated through the
activation of G protein-coupled receptors like GPR109A.

Derivatives synthesized from 6-(Methoxycarbonyl)nicotinic acid may be designed to target
these or related pathways with improved efficacy, selectivity, or pharmacokinetic properties.
The following diagram illustrates a simplified overview of a potential workflow for the
development of bioactive compounds from this intermediate.
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Drug Development Workflow using 6-(Methoxycarbonyl)nicotinic Acid
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Caption: A generalized workflow for utilizing 6-(Methoxycarbonyl)nicotinic acid in drug
discovery.

Conclusion

6-(Methoxycarbonyl)nicotinic acid is a valuable and versatile chemical intermediate with
significant potential in the fields of medicinal chemistry and agrochemical research. While direct
biological data on this specific compound is limited, its role as a precursor to a wide range of
nicotinic acid derivatives underscores its importance. Further research into the synthesis and
applications of this compound is warranted to fully explore its potential in the development of
novel, bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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